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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1313717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of lactose
octaacetate (CAS No: 6291-42-5), a fully acetylated derivative of lactose. Due to the

esterification of its hydroxyl groups, lactose octaacetate exhibits significantly different

solubility properties compared to its parent sugar, lactose. Its hydrophobic nature makes it

readily soluble in a range of organic solvents while being practically insoluble in water. This

document summarizes the available quantitative and qualitative solubility data, provides a

detailed experimental protocol for solubility determination, and outlines an analytical workflow

for quantification.

Core Data Presentation
The solubility of a compound is a critical physicochemical parameter in drug development and

formulation, influencing its bioavailability, dissolution rate, and routes of administration. The

following tables present the available solubility data for β-D-lactose octaacetate.

Quantitative Solubility Data
A specific quantitative solubility value for lactose octaacetate has been reported in dimethyl

sulfoxide (DMSO). For many other organic solvents, precise numerical data is not readily

available in the literature; therefore, qualitative descriptors are provided based on information

from various chemical suppliers and studies.
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Solvent Abbreviation
Solubility (at
ambient
temperature)

Citation

Dimethyl Sulfoxide DMSO

100 mg/mL (147.36

mM) requires

sonication

[1]

Qualitative Solubility Data
Lactose octaacetate is generally described as being soluble in a variety of common organic

solvents.

Solvent Abbreviation
Qualitative
Solubility

Citation

Dichloromethane DCM Soluble [2]

Dimethylformamide DMF Soluble [2]

Ethyl Acetate EtOAc Soluble [2]

Methanol MeOH Soluble [2]

Chloroform - Soluble [3]

Acetone - Soluble [3]

Water H₂O

Less

soluble/Practically

insoluble

[3]

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask
Method
The shake-flask method is the gold standard for determining the thermodynamic equilibrium

solubility of a compound in a specific solvent[4][5]. The following protocol provides a detailed
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methodology for determining the solubility of lactose octaacetate.

Materials and Equipment
Solute: β-D-Lactose Octaacetate (purity ≥ 98%)

Solvents: High-purity (e.g., HPLC grade) solvents of interest.

Equipment:

Analytical balance

Vials with screw caps (e.g., 4 mL or 8 mL glass vials)

Orbital shaker or rotator with temperature control

Centrifuge with temperature control

Syringe filters (e.g., 0.22 µm or 0.45 µm, ensure compatibility with the solvent)

Syringes

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC system)

Procedure
a. Preparation of Saturated Solution:

Add an excess amount of lactose octaacetate to a pre-weighed vial. The excess solid is

crucial to ensure that equilibrium with the solid phase is achieved.

Pipette a known volume (e.g., 2 mL) of the desired solvent into the vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for

a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typically
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recommended[5].

b. Separation of Undissolved Solid:

After the equilibration period, allow the vials to stand undisturbed at the set temperature for a

short period to let the excess solid settle.

To separate the supernatant from the undissolved solid, either:

Centrifugation: Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) at

the same temperature as the equilibration to pellet the excess solid.

Filtration: Directly filter the suspension using a syringe fitted with a solvent-compatible filter

into a clean collection vial. Discard the initial portion of the filtrate to avoid any adsorption

effects from the filter membrane.

c. Quantification of Dissolved Solute:

Carefully aspirate an aliquot of the clear supernatant from the centrifuged sample or use the

filtrate.

Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of

the analytical method.

Analyze the diluted sample using a validated analytical method to determine the

concentration of lactose octaacetate.

Analytical Quantification Methods
a. High-Performance Liquid Chromatography (HPLC): HPLC is a precise method for

quantifying lactose octaacetate[6][7][8][9][10].

Detection:

Refractive Index Detection (RID): Suitable for direct detection of carbohydrates without a

chromophore[9].
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UV-Vis Detection: Requires derivatization of lactose octaacetate to introduce a

chromophore. Derivatization with aminobenzoic acid has been reported for lactose

analysis[6][7].

Column: A reversed-phase column (e.g., C8 or C18) is typically used.

Mobile Phase: A mixture of methanol and water or acetonitrile and water is common.

Quantification: Prepare a calibration curve using standard solutions of lactose octaacetate
of known concentrations.

b. UV-Vis Spectrophotometry: A simpler and more accessible method if lactose octaacetate
exhibits sufficient UV absorbance in the chosen solvent[11].

Determine the wavelength of maximum absorbance (λmax) of lactose octaacetate in the

solvent.

Prepare a series of standard solutions of known concentrations.

Measure the absorbance of the standards and the unknown sample at the λmax.

Construct a calibration curve by plotting absorbance versus concentration and determine the

concentration of the unknown sample.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the determination of lactose
octaacetate solubility using the shake-flask method.
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Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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